2-(2,4-dichlorophenyl)-N'-{[(2,3-dimethylphenoxy)acetyl]oxy}ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2,4-dichlorophenyl)ethylidene]amino] 2-(2,3-dimethylphenoxy)acetate
• InChI: InChI=1S/C18H18Cl2N2O3/c1-11-4-3-5-16(12(11)2)24-10-18(23)25-22-17(21)8-13-6-7-14(19)9-15(13)20/h3-7,9H,8,10H2,1-2H3,(H2,21,22)
• InChI Key: QHSCOJDADYNMSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)ON=C(CC2=C(C=C(C=C2)Cl)Cl)N)C
• Isomeric SMILES: CC1=C(C(=CC=C1)OCC(=O)O/N=C(/CC2=C(C=C(C=C2)Cl)Cl)\N)C
• Molecular Formula: C18H18Cl2N2O3
• Molecular Weight: 381.2 g/mol

Description

2-(2,4-dichlorophenyl)-N'-{[(2,3-dimethylphenoxy)acetyl]oxy}ethanimidamide is a chemical compound commonly known as A-867744. It is a potent and selective antagonist of the transient receptor potential vanilloid subtype 1 (TRPV1) ion channel. TRPV1 is a nonselective cation channel that is involved in the perception of pain, temperature, and other sensory stimuli. A-867744 has been extensively studied for its potential applications in pain management and other therapeutic areas.

Mechanism of Action

A-867744 is a potent and selective antagonist of 2-(2,4-dichlorophenyl)-N'-{[(2,3-dimethylphenoxy)acetyl]oxy}ethanimidamide. 2-(2,4-dichlorophenyl)-N'-{[(2,3-dimethylphenoxy)acetyl]oxy}ethanimidamide is a nonselective cation channel that is involved in the perception of pain, temperature, and other sensory stimuli. A-867744 binds to the 2-(2,4-dichlorophenyl)-N'-{[(2,3-dimethylphenoxy)acetyl]oxy}ethanimidamide ion channel and blocks its activity, thereby reducing pain perception.
Biochemical and Physiological Effects:
A-867744 has been shown to have significant biochemical and physiological effects. In animal studies, A-867744 has been shown to reduce pain perception and inflammation. A-867744 has also been shown to have potential applications in itch and respiratory disorders.

Advantages and Limitations for Lab Experiments

A-867744 has several advantages and limitations for lab experiments. One advantage is its high potency and selectivity for 2-(2,4-dichlorophenyl)-N'-{[(2,3-dimethylphenoxy)acetyl]oxy}ethanimidamide. This makes it a useful tool for studying the role of 2-(2,4-dichlorophenyl)-N'-{[(2,3-dimethylphenoxy)acetyl]oxy}ethanimidamide in pain perception and other physiological processes. One limitation is its complex synthesis, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on A-867744. One direction is to further study its potential applications in pain management and other therapeutic areas. Another direction is to investigate its potential side effects and toxicity in animal models. Additionally, further research is needed to develop more efficient methods for synthesizing A-867744.

Synthesis Methods

The synthesis of A-867744 is a complex process that involves several steps. The first step involves the reaction of 2,4-dichloroaniline with 2,3-dimethylphenol to form 2-(2,4-dichlorophenyl)-2,3-dimethylphenol. The second step involves the reaction of this intermediate with ethyl chloroformate to form 2-(2,4-dichlorophenyl)-N'-[(2,3-dimethylphenoxy)carbonyl]ethanimidamide. The final step involves the reaction of this intermediate with acetic anhydride to form the desired product, 2-(2,4-dichlorophenyl)-N'-{[(2,3-dimethylphenoxy)acetyl]oxy}ethanimidamide.

Scientific Research Applications

A-867744 has been extensively studied for its potential applications in pain management. 2-(2,4-dichlorophenyl)-N'-{[(2,3-dimethylphenoxy)acetyl]oxy}ethanimidamide is involved in the perception of pain, and A-867744 has been shown to block the activity of this ion channel, thereby reducing pain perception. A-867744 has also been studied for its potential applications in other therapeutic areas, such as inflammation, itch, and respiratory disorders.